Cas no 1216500-18-3 (1,3-benzoxazole-13C6)
1,3-benzoxazole-13C6 structure
Product Name:1,3-benzoxazole-13C6
CAS No:1216500-18-3
MF:C7H5NO
MW:125.076630353928
CID:2617706
PubChem ID:11788304
Update Time:2025-04-21
1,3-benzoxazole-13C6 Chemical and Physical Properties
Names and Identifiers
-
- 1,3-benzoxazole-13C6
- DTXSID50472596
- DTXCID80423410
- Benz-13C6-oxazole
- 1216500-18-3
-
- Inchi： 1S/C7H5NO/c1-2-4-7-6(3-1)8-5-9-7/h1-5H/i1+1,2+1,3+1,4+1,6+1,7+1
- InChI Key： BCMCBBGGLRIHSE-ZFJHNFROSA-N
- SMILES： O1C=N[13C]2[13CH]=[13CH][13CH]=[13CH][13C]1=2
Computed Properties
- Exact Mass: 125.05724280g/mol
- Monoisotopic Mass: 125.05724280g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26Ų
1,3-benzoxazole-13C6 Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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